Cas no 84026-26-6 (4'-Dihydroabscisic acid)

4'-Dihydroabscisic acid structure
4'-Dihydroabscisic acid structure
Product Name:4'-Dihydroabscisic acid
CAS No:84026-26-6
MF:C15H22O4
MW:266.332785129547
CID:6644185
PubChem ID:13629011
Update Time:2024-03-02

4'-Dihydroabscisic acid Chemical and Physical Properties

Names and Identifiers

    • (2E,4E)-5-(1,4-DIHYDROXY-2,6,6-TRIMETHYLCYCLOHEX-2-EN-1-YL)-3-METHYLPENTA-2,4-DIENOIC ACID
    • SCHEMBL22332025
    • 4'-Dihydroabscisic acid
    • CHEBI:136934
    • 2-trans-4'-dihydroabscisic acid
    • 84026-26-6
    • Inchi: 1S/C15H22O4/c1-10(7-13(17)18)5-6-15(19)11(2)8-12(16)9-14(15,3)4/h5-8,12,16,19H,9H2,1-4H3,(H,17,18)/b6-5+,10-7+
    • InChI Key: MWGXQVSTMXPXIW-WEYXYWBQSA-N
    • SMILES: OC1(/C=C/C(=C/C(=O)O)/C)C(C)=CC(CC1(C)C)O

Computed Properties

  • Exact Mass: 266.15180918g/mol
  • Monoisotopic Mass: 266.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 77.8Ų
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